[(1-methyl-1H-pyrazol-3-yl)methyl]({[1-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine

• Molecular Formula: C12H19N5
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(1-methylpyrazol-3-yl)-N-[(1-propan-2-ylpyrazol-4-yl)methyl]methanamine
• InChI: InChI=1S/C12H19N5/c1-10(2)17-9-11(7-14-17)6-13-8-12-4-5-16(3)15-12/h4-5,7,9-10,13H,6,8H2,1-3H3
• InChI Key: LVFFYVCZCCIEIB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C=N1)CNCC2=NN(C=C2)C

Description

The compound (1-methyl-1H-pyrazol-3-yl)methylamine is a bis-pyrazole derivative featuring two pyrazole rings connected via a methylamine linker. Key structural attributes include:

• A 1-methyl group on the first pyrazole (position 3).
• A 1-isopropyl (propan-2-yl) group on the second pyrazole (position 4).

Biological Activity

The compound (1-methyl-1H-pyrazol-3-yl)methylamine is a complex pyrazole derivative that has garnered attention for its diverse biological activities, particularly in the realms of anticancer and anti-inflammatory applications. This article delves into the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{13}H_{17}N_5$ with a molecular weight of approximately 233.31 g/mol. The structure includes two pyrazole rings connected by a methylene bridge, which contributes to its biological activity.

Anticancer Activity

Recent studies have highlighted the potential of pyrazole derivatives in cancer treatment. For instance, compounds similar to (1-methyl-1H-pyrazol-3-yl)methylamine have shown significant cytotoxicity against various cancer cell lines. The following table summarizes key findings from relevant studies:

Compound	Cell Line	IC50 (µM)	Mechanism of Action
Compound A	MCF7 (breast cancer)	3.79	Induction of apoptosis
Compound B	NCI-H460 (lung cancer)	42.30	Cell cycle arrest
Compound C	Hep-2 (laryngeal carcinoma)	3.25	Inhibition of proliferation

These results indicate that pyrazole derivatives can effectively inhibit the growth of cancer cells through various mechanisms, including apoptosis and cell cycle arrest .

Anti-inflammatory Activity

In addition to anticancer properties, pyrazole compounds are also recognized for their anti-inflammatory effects. Research indicates that certain derivatives can inhibit pro-inflammatory cytokines and enzymes, thereby reducing inflammation. A study demonstrated that a related compound significantly reduced levels of TNF-alpha and IL-6 in vitro, which are key mediators in inflammatory responses .

Case Studies

Case Study 1: Cytotoxicity Against MCF7 Cells

A study conducted by Bouabdallah et al. investigated the cytotoxic effects of (1-methyl-1H-pyrazol-3-yl)methylamine on MCF7 breast cancer cells. The compound exhibited an IC50 value of 3.79 µM, indicating potent anticancer activity. The researchers noted that the compound induced apoptosis through the activation of caspase pathways, suggesting it could be a valuable candidate for further development as an anticancer agent.

Case Study 2: Anti-inflammatory Mechanisms

Another study focused on the anti-inflammatory potential of pyrazole derivatives, including our compound of interest. The results showed that treatment with the compound resulted in a significant decrease in the expression of COX-2 and iNOS in activated macrophages, highlighting its potential as an anti-inflammatory agent. This suggests that it may be useful in treating conditions characterized by excessive inflammation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogues

1-[(1-Methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-4-amine (CAS 2056-66-8)

• Key Differences : Lacks the 1-isopropyl group on the second pyrazole, reducing steric hindrance and lipophilicity compared to the target compound.
• Physicochemical Data : Molecular weight 245.33 g/mol (calculated from C₁₀H₁₃N₅) .

Methyl({[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]methyl})amine hydrochloride (CAS 2460754-81-6)

• Structure : Features a 3-isopropyl substituent on the pyrazole ring, differing from the target compound’s 1-isopropyl group at position 4 .
• Implications : Positional isomerism may alter binding affinity or solubility due to steric and electronic effects.

[1-(Propan-2-yl)-1H-pyrazol-5-yl]methyl}amine Derivatives

• Structure : Pyrazole with a 1-isopropyl group at position 5 instead of position 4 .
• Key Differences : Altered regiochemistry could influence molecular geometry and intermolecular interactions.

Substituent Variations in Pyrazole-Based Amines

Compound Name	Substituents (Pyrazole Positions)	Molecular Weight (g/mol)	Key Properties/Applications	Reference
Target Compound	1-Me (3), 1-isoPr (4)	~261.34*	High lipophilicity (predicted)	N/A
1-[(1-Me-1H-pyrazol-3-yl)methyl]-1H-pyrazol-4-amine	1-Me (3), H (4)	245.33	Intermediate for drug synthesis
N-Cyclopropyl-3-Me-1-(pyridin-3-yl)-1H-pyrazol-4-amine	1-Pyridin-3-yl (4), 3-Me	215.28 (HRMS)	Yield: 17.9%, mp 104–107°C
(1-Phenyl-1H-pyrazol-4-yl)methylamine	1-Ph (4), isoPr-amine	241.33	Supplier-available (5 suppliers)

*Calculated from molecular formula C₁₃H₁₉N₅.

Melting Points

• Pyrazole-amine derivatives typically exhibit melting points between 100–130°C , influenced by substituents:
  • 108–110°C for N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine .
  • 129–131°C for nitro-triazole-pyrimidine analogues .

Functional Implications of Structural Differences

Steric Effects : Substituents at position 4 (vs. 3 or 5) may influence binding to biological targets by modulating steric hindrance.

Synthetic Complexity : Bulky substituents (e.g., isopropyl) may reduce reaction yields due to steric challenges during coupling steps.